Cas no 7224-01-3 (2-(4,5-diiodo-1,3-dithiol-2-ylidene)-5,6-dihydro[1,3]dithiolo[4,5-b][1,4]dithiin-4-ium)
![2-(4,5-diiodo-1,3-dithiol-2-ylidene)-5,6-dihydro[1,3]dithiolo[4,5-b][1,4]dithiin-4-ium structure](https://www.kuujia.com/scimg/cas/7224-01-3x500.png)
7224-01-3 structure
Product name:2-(4,5-diiodo-1,3-dithiol-2-ylidene)-5,6-dihydro[1,3]dithiolo[4,5-b][1,4]dithiin-4-ium
2-(4,5-diiodo-1,3-dithiol-2-ylidene)-5,6-dihydro[1,3]dithiolo[4,5-b][1,4]dithiin-4-ium Chemical and Physical Properties
Names and Identifiers
-
- 2-(4,5-diiodo-1,3-dithiol-2-ylidene)-5,6-dihydro[1,3]dithiolo[4,5-b][1,4]dithiin-4-ium
- 7224-01-3
- 2-(4,5-diiodo-1,3-dithiol-2-ylidene)-5,6-dihydro-[1,3]dithiolo[4,5-b][1,4]dithiin-7-ium
- DTXSID60411799
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- Inchi: InChI=1S/C8H4I2S6/c9-3-4(10)14-7(13-3)8-15-5-6(16-8)12-2-1-11-5/h1-2H2/p+1
- InChI Key: NWQMZDWLHIYSKV-UHFFFAOYSA-O
- SMILES: C1CSC2=C([SH+]1)SC(=C3SC(=C(S3)I)I)S2
Computed Properties
- Exact Mass: 546.67975
- Monoisotopic Mass: 546.68050g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 422
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 165Ų
Experimental Properties
- PSA: 0
2-(4,5-diiodo-1,3-dithiol-2-ylidene)-5,6-dihydro[1,3]dithiolo[4,5-b][1,4]dithiin-4-ium Related Literature
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Shuang Zhao,Chuanying Hu,Xiaoyan Chen,Jun Zhou,Yonghua Jiao,Kai Zhang,Yu Fu Soft Matter, 2012,8, 937-941
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Alejandro Vásquez-Espinal,Osvaldo Yañez,Edison Osorio,Carlos Areche,Olimpo García-Beltrán,Lina M. Ruiz,Bruce K. Cassels,William Tiznado New J. Chem., 2021,45, 590-596
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Bhavin Siritanaratkul,Clare F. Megarity,Thomas G. Roberts,Thomas O. M. Samuels,Martin Winkler,Jamie H. Warner,Thomas Happe,Fraser A. Armstrong Chem. Sci., 2017,8, 4579-4586
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5. X-ray chemical imaging and the electronic structure of a single nanoplatelet Ni/graphene composite†Chunyu Zhou,Jian Wang,Jerzy A. Szpunar Chem. Commun., 2014,50, 2282-2285
7224-01-3 (2-(4,5-diiodo-1,3-dithiol-2-ylidene)-5,6-dihydro[1,3]dithiolo[4,5-b][1,4]dithiin-4-ium) Related Products
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